5-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: 5-chloro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C9H10ClN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H
• InChI Key: JRYBHXVWIQBARN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1N)C=CC(=C2)Cl.Cl
• Molecular Formula: C9H11Cl2N
• DSSTOX Substance ID: DTXSID90672573
• Molecular Weight: 204.09 g/mol
• CAS RN: 1197668-23-7

Description

5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (5-Cl-2,3-DH-1H-inden-1-amine HCl) is a chemical compound found in a variety of applications, ranging from pharmaceuticals to lab experiments. It is a derivative of the indene family, and is known for its ability to act as both an acid and a base. 5-Cl-2,3-DH-1H-inden-1-amine HCl is a highly versatile compound, with a wide range of potential applications in the medical, pharmaceutical, and laboratory fields.

Mechanism of Action

The mechanism of action of 5-Cl-2,3-DH-1H-inden-1-amine HCl is not fully understood. However, it is known to act as both an acid and a base, and is thought to be involved in the activation of certain biochemical pathways. It is also believed to be involved in the regulation of cell membrane potential, as well as the regulation of intracellular calcium levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Cl-2,3-DH-1H-inden-1-amine HCl are not fully understood. However, it is known to be involved in the regulation of several biochemical pathways, including those related to cell membrane potential and intracellular calcium levels. It is also believed to be involved in the regulation of neurotransmitter levels in the brain, and is thought to be involved in the regulation of certain hormones.

Advantages and Limitations for Lab Experiments

The use of 5-Cl-2,3-DH-1H-inden-1-amine HCl in laboratory experiments has several advantages. It is relatively easy to synthesize, and is highly pure. It is also relatively inexpensive and can be used in a variety of applications. However, it does have some limitations, as it is not very stable, and can be easily degraded by light and heat.

Future Directions

There are a number of potential future directions for 5-Cl-2,3-DH-1H-inden-1-amine HCl. One of the most promising is its use in the synthesis of new pharmaceuticals, as it has already been used in the synthesis of several existing drugs. It could also be used in the development of new laboratory experiments, as it is highly versatile and can be used in a variety of applications. Additionally, it could be investigated further for its potential role in the regulation of various biochemical pathways, as well as its potential role in the regulation of hormones and neurotransmitters. Finally, it could be studied further for its potential role in the development of new cancer treatments, as it has already been used in the synthesis of compounds for use in the treatment of cancer.

Scientific Research Applications

5-Cl-2,3-DH-1H-inden-1-amine HCl has been used extensively in scientific research. It has been used in the synthesis of several pharmaceuticals, including antidepressants, antipsychotics, and anticonvulsants. It has also been used in the synthesis of compounds for use in the treatment of cancer and other diseases. In addition, it has been used in the synthesis of a variety of compounds for use in laboratory experiments, including those related to organic chemistry, biochemistry, and pharmacology.